Cas no 78322-96-0 (4-Pyrimidin-2-ylbenzonitrile)

• Product Name: 4-Pyrimidin-2-ylbenzonitrile
• CAS No: 78322-96-0
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• MDL: MFCD09817491
• CID: 984170
• PubChem ID: 15486310
• Update Time: 2025-04-20

4-Pyrimidin-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidin-2-ylbenzonitrile
• 2-(4-Cyanophenyl)pyrimidine
• 4-(Pyrimidin-2-yl)benzonitrile
• 4-pyrimidin-2-yl-benzonitrile
• AC1Q4R2V
• AG-H-14267
• AGN-PC-00PF4K
• CTK5E5676
• SureCN1741768
• AKOS006345739
• SCHEMBL1741768
• DTXSID20573226
• 78322-96-0
• F17987
• AMY32427
• MS-22418
• EN300-745801
• (4-cyanophenyl)pyrimidine
• MFCD09817491
• Benzonitrile, 4-(2-pyrimidinyl)-
• FT-0756153
• DB-075450

• MDL： MFCD09817491
• Inchi： 1S/C11H7N3/c12-8-9-2-4-10(5-3-9)11-13-6-1-7-14-11/h1-7H
• InChI Key： WGCKVXHOTDDNOA-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 181.063997236g/mol
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles